Cas no 1253972-47-2 (1-(2-Chloroquinolin-6-yl)ethan-1-one)

• Product Name: 1-(2-Chloroquinolin-6-yl)ethan-1-one
• CAS No: 1253972-47-2
• MF: C₁₁H₈ClNO
• MW: 205.640321731567
• CID: 4565086
• Update Time: 2025-06-08

1-(2-Chloroquinolin-6-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroquinolin-6-yl)ethanone
• Ethanone, 1-(2-chloro-6-quinolinyl)-
• 1-(2-Chloroquinolin-6-yl)ethan-1-one

• Inchi： 1S/C11H8ClNO/c1-7(14)8-2-4-10-9(6-8)3-5-11(12)13-10/h2-6H,1H3
• InChI Key： ZPCMVVIPEADIAN-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C2C(=C1)C=CC(Cl)=N2)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 1-(2-Chloroquinolin-6-yl)ethan-1-one

Introduction to 1-(2-Chloroquinolin-6-yl)ethan-1-one (CAS No. 1253972-47-2) and Its Emerging Applications in Chemical Biology

The compound 1-(2-Chloroquinolin-6-yl)ethan-1-one, identified by the CAS number 1253972-47-2, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic ketone derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The presence of both a quinoline moiety and a chlorinated aromatic ring endows the molecule with distinct chemical reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

Quinoline derivatives have long been recognized for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. Among these, the chloroquinoline scaffold has been particularly studied for its ability to modulate enzyme functions and interfere with essential cellular processes in pathogens. The introduction of a ketone group at the ethyl chain further enhances the compound's potential by providing additional sites for functionalization and interaction with biological targets.

Recent studies have highlighted the significance of 1-(2-Chloroquinolin-6-yl)ethan-1-one in the context of drug discovery. Researchers have leveraged its structural framework to design molecules that exhibit potent inhibitory effects on various kinases and transcription factors. These kinases are often overexpressed in cancer cells and play a crucial role in tumor progression. By targeting these enzymes, 1-(2-Chloroquinolin-6-yl)ethan-1-one and its derivatives offer a promising strategy for developing next-generation anticancer therapies.

In addition to its applications in oncology, this compound has shown potential in addressing infectious diseases. The quinoline core is known to disrupt DNA replication in microbial pathogens, making it an effective candidate for treating bacterial and viral infections. The chloro substituent further enhances its antimicrobial properties by improving binding affinity to bacterial enzymes such as DNA gyrase. This dual functionality makes 1-(2-Chloroquinolin-6-yl)ethan-1-one a versatile tool for combating drug-resistant strains.

The synthesis of 1-(2-Chloroquinolin-6-yl)ethan-1-one involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include condensation reactions between 2-chloroquinoline and ethyl acetoacetate, followed by cyclization and oxidation processes. These synthetic pathways underscore the compound's feasibility for large-scale production, which is essential for preclinical and clinical studies.

Advances in computational chemistry have further accelerated the exploration of 1-(2-Chloroquinolin-6-yl)ethan-1-one's potential applications. Molecular docking studies have revealed that this compound can interact with a variety of biological targets, including protein kinases, cytochrome P450 enzymes, and nuclear receptors. These interactions suggest diverse therapeutic implications beyond cancer and infectious diseases, such as inflammation modulation and metabolic disorders.

The pharmacokinetic profile of 1-(2-Chloroquinolin-6-yl)ethan-1-one is another critical aspect that has been extensively studied. Preliminary data indicate that the compound exhibits reasonable solubility in both aqueous and lipid environments, facilitating its absorption and distribution within the body. Additionally, its metabolic stability suggests prolonged half-life, which could enhance therapeutic efficacy while minimizing dosing frequency.

One of the most exciting developments in recent years has been the discovery of 1-(2-Chloroquinolin-6-yl)ethan-1-one's role in modulating immune responses. Research has demonstrated that this compound can activate specific immune pathways, leading to enhanced phagocytosis and antigen presentation by immune cells. Such immunomodulatory effects make it a promising candidate for treating autoimmune diseases and chronic infections where immune dysregulation is a key factor.

The integration of 1-(2-Chloroquinolin-6-yl)ethan-1-one into clinical trials has been a focal point for pharmaceutical companies seeking innovative treatments. Early-phase trials have shown encouraging results in terms of safety and tolerability, paving the way for larger-scale studies to evaluate its efficacy across different disease indications. These trials not only validate the compound's potential but also provide valuable insights into its mechanisms of action.

In conclusion, 1-(2-Chloroquinolin-6-yl)ethan-1-one (CAS No. 1253972-47-2) stands as a testament to the ongoing advancements in chemical biology and medicinal chemistry. Its unique structural features, coupled with emerging research findings, position it as a cornerstone compound for future drug development efforts. As scientists continue to unravel its biological activities and optimize its pharmacological properties, this molecule promises to contribute significantly to addressing some of the most pressing health challenges faced today.